1-(4-chlorobenzyl)-8-((2-(4-chlorophenyl)-2-oxoethyl)thio)-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 1-[(4-chlorophenyl)methyl]-8-[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl-3,7-dimethylpurine-2,6-dione
• InChI: InChI=1S/C22H18Cl2N4O3S/c1-26-18-19(25-21(26)32-12-17(29)14-5-9-16(24)10-6-14)27(2)22(31)28(20(18)30)11-13-3-7-15(23)8-4-13/h3-10H,11-12H2,1-2H3
• InChI Key: LORSBNGZCHMEBZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(N=C1SCC(=O)C3=CC=C(C=C3)Cl)N(C(=O)N(C2=O)CC4=CC=C(C=C4)Cl)C
• Molecular Formula: C22H18Cl2N4O3S
• Molecular Weight: 489.4 g/mol

Description

1-(4-chlorobenzyl)-8-((2-(4-chlorophenyl)-2-oxoethyl)thio)-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C22H18Cl2N4O3S and its molecular weight is 489.37. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic System Construction

The research by Dotsenko et al. (2012) highlights the formation of pyrido-[3",2":4',5']thieno[3',2':5,6][1,4]diazepino[7,1-f]purine-2,4(3H,6H)-dione derivatives through alkylation of 3-cyanopyridine-2(1H)-thiones. This showcases the chemical's utility in constructing complex heterocyclic systems, potentially relevant for developing novel compounds with unique biological or chemical properties (Dotsenko, V., Sventukh, D. V., & Krivokolysko, S., 2012).

Psychotropic Activity Evaluation

Another study led by Chłoń-Rzepa et al. (2013) evaluated 8-aminoalkyl derivatives of purine-2,6-dione for their affinity and pharmacological evaluation targeting 5-HT1A, 5-HT2A, and 5-HT7 receptors. This research signifies the chemical's potential in exploring therapeutic agents for psychiatric disorders, indicating a pathway for designing new ligands with psychotropic activity (Chłoń-Rzepa, G. et al., 2013).

Mixed Ligand-Metal Complexes Study

Research conducted by Shaker (2011) on mixed ligand metal complexes involving 1,3,7-trimethylxanthine and 1,3-dimethyl-7H-purine-2,6-dione highlights the chemical's role in forming compounds with potential applications in catalysis, material science, and possibly as therapeutic agents. This study underscores the versatility of purine derivatives in forming complex structures with metal ions, contributing to the understanding of coordination chemistry (Shaker, S. A., 2011).

Antibacterial Chalcone Derivatives Synthesis

A study by Abdul-Reda et al. (2018) focused on synthesizing new derivatives of 8-Chloro-theophylline to investigate their antimicrobial activity. This research emphasizes the chemical’s framework as a basis for developing antibacterial agents, showcasing its significance in medicinal chemistry and drug design (Abdul-Reda, N. A., & Abdul-Ameer, Salwa R., 2018).